Cas no 2287271-43-4 (1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 2287271-43-4
• MF: C₉H₈FN₃O₂
• MW: 209.177124977112
• CID: 6071908
• PubChem ID: 165802506
• Update Time: 2025-06-08

1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid
• EN300-6750387
• 2287271-43-4

• Inchi： 1S/C9H8FN3O2/c1-2-13-8-3-5(9(14)15)6(10)4-7(8)11-12-13/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： WNBDHQVFAAPXDB-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C1C(=O)O)N(CC)N=N2

Computed Properties

• Exact Mass: 209.06005467g/mol
• Monoisotopic Mass: 209.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

Additional information on 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid

Introduction to 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS No: 2287271-43-4)

1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2287271-43-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzotriazole family, a class of molecules known for their diverse biological activities and applications in medicinal chemistry. The presence of both ethyl and fluoro substituents in its molecular structure imparts unique properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid consists of a benzotriazole core, which is a fused triazole ring system attached to a benzene ring. The fluoro substituent at the 5-position and the ethyl group at the 1-position contribute to its distinct chemical reactivity and interaction with biological targets. This arrangement enhances its potential as a building block for drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory diseases, infectious disorders, and cancer.

In recent years, there has been a growing interest in benzotriazole derivatives due to their ability to modulate various biological pathways. For instance, studies have shown that compounds containing the benzotriazole moiety can exhibit potent anti-inflammatory and immunomodulatory effects. The fluoro atom, known for its ability to influence metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of these derivatives. Additionally, the carboxylic acid functionality at the 6-position provides a site for further chemical modification, allowing for the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid is its potential application in the development of small-molecule inhibitors. Recent research has demonstrated that benzotriazole-based compounds can interact with specific enzymes and receptors involved in disease pathogenesis. For example, studies have explored their interactions with cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation. The structural features of this compound make it an attractive candidate for designing selective inhibitors that could offer therapeutic benefits over existing treatments.

The pharmaceutical industry has been particularly interested in leveraging heterocyclic compounds like 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid for drug development. The benzotriazole scaffold is known to be bioisosteric with other heterocyclic systems such as pyrazole and pyrimidine, which are widely used in medicinal chemistry. This bioisosterism allows for the transfer of pharmacological properties between different molecular frameworks, enabling chemists to design new analogs with improved efficacy and reduced side effects.

Moreover, the synthetic accessibility of 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid makes it a versatile intermediate for organic synthesis. Researchers have developed efficient synthetic routes to this compound that involve multi-step reactions starting from commercially available precursors. These synthetic strategies often incorporate palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to introduce the desired functional groups at specific positions on the benzotriazole core. Such methodologies are essential for producing libraries of benzotriazole derivatives for high-throughput screening in drug discovery programs.

The biological activity of 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid has been investigated in several preclinical studies. These studies have revealed that it exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may interfere with the activity of kinases involved in cell signaling pathways associated with cancer progression. Additionally, its interaction with bacterial enzymes has been explored as a potential strategy for developing novel antibiotics against drug-resistant pathogens.

The role of fluoro substituted compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties by affecting solubility, metabolic stability, and binding affinity. In the case of 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid, the fluoro group at the 5-position likely contributes to its ability to interact tightly with biological targets while maintaining favorable pharmacokinetic profiles. This feature makes it an attractive candidate for further optimization into lead compounds for therapeutic intervention.

Recent advancements in computational chemistry have also facilitated the study of 1-ethyl-5-fluoro-1H-1,2,3-benzotriazole-6-carboxylic acid by allowing researchers to predict its biological activity without extensive experimental testing. Molecular docking simulations have been used to model its interactions with enzymes such as COX and kinases at an atomic level. These simulations provide insights into how changes in its structure can modulate its binding affinity and selectivity toward specific targets. Such computational approaches are becoming increasingly integral to drug discovery pipelines as they accelerate the identification of promising candidates for further development.

The synthesis and application of carboxylic acid-containing benzotriazoles like 1ethyl5fluorobenzotriazol6carboxylicacid CAS2287271434 are also relevant in materials science beyond pharmaceuticals. These compounds can serve as precursors for synthesizing polymers and coatings with unique properties such as enhanced durability or biodegradability. The versatility of benzotriazole derivatives makes them valuable not only as pharmacological intermediates but also as functional materials designed for specific industrial applications.

In conclusion, 2287271434 plays an important role due to its unique structural features including ethylflurobenztriolcarbolicacid functionalities which contribute significantly towards developing new therapeutic agents targeting various diseases including cancer inflammatory disorders infectious diseases etc . Its synthetic accessibility coupled alongwith growing interest from both academia industry underscores potential future applications . Continued research into this compound promises further insights into designing more effective treatments while expanding our understanding about how these molecules interact within complex biological systems .